3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-methylpiperazin-1-yl)propanamide

• IUPAC Name: 3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-methylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C19H24N4O3S2/c1-21-9-11-22(12-10-21)20-17(24)7-8-23-18(25)16(28-19(23)27)13-14-5-3-4-6-15(14)26-2/h3-6,13H,7-12H2,1-2H3,(H,20,24)/b16-13-
• InChI Key: FHIZIZNDGSCWHS-SSZFMOIBSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=O)CCN2C(=O)C(=CC3=CC=CC=C3OC)SC2=S
• Isomeric SMILES: CN1CCN(CC1)NC(=O)CCN2C(=O)/C(=C/C3=CC=CC=C3OC)/SC2=S
• Molecular Formula: C19H24N4O3S2
• Molecular Weight: 420.6 g/mol

Description

The compound appears to contain several functional groups including a methoxyphenyl group, a methylidene group, a thiazolidine ring, and a methylpiperazine group. These groups could potentially confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The presence of a thiazolidine ring and a methylpiperazine group could potentially influence the overall shape and reactivity of the molecule.

Scientific Research Applications

Photodynamic Therapy

Research on new zinc phthalocyanine compounds with high singlet oxygen quantum yield substituted with new benzenesulfonamide derivative groups indicates their potential in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them valuable as Type II photosensitizers in the treatment of cancer (Pişkin, Canpolat, & Öztürk, 2020).

Anticonvulsant Activity

A study on novel 4-thiazolidinone derivatives as agonists of benzodiazepine receptors highlighted their significant anticonvulsant activity in electroshock and pentylenetetrazole-induced lethal convulsion tests. This suggests the potential of thiazolidinone derivatives in developing treatments for convulsive disorders without impairing learning and memory (Faizi et al., 2017).

Antimicrobial Agents

Compounds with a thiazolidinone core have been explored for their antimicrobial potential. For instance, synthesis and evaluation of some thiazolidin-4-one derivatives as antimicrobial agents against various bacterial and fungal strains revealed promising results. These findings support the exploration of thiazolidinone derivatives in developing new antimicrobial therapies (Baviskar, Khadabadi, & Deore, 2013).